Cas no 2171839-72-6 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2171839-72-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5834570
• PubChem ID: 165877573
• Update Time: 2025-05-24

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 2171839-72-6
• EN300-1578283
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)13-26-23(29)12-21(15-6-5-7-15)27-25(32)33-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20-22,28H,5-7,12-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： UKXSMBSYHJRQKK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

3-(Cyclobutyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid: A Comprehensive Overview

The compound 3-(Cyclobutyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid, identified by the CAS number 2171839-72-6, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which combines a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxyl-containing propanoic acid moiety. The integration of these functional groups makes it a versatile molecule with applications in drug delivery, materials science, and catalysis.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like 3-(Cyclobutyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid. Researchers have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging techniques such as microwave-assisted synthesis and continuous-flow chemistry. These methods not only improve efficiency but also reduce environmental impact, aligning with the principles of green chemistry.

The presence of the cyclobutyl group in the molecule introduces rigidity and strain, which can influence its physical properties and reactivity. This feature is particularly advantageous in drug design, where molecular strain can enhance binding affinity to target proteins. Studies have shown that cyclobutane-containing compounds exhibit unique pharmacokinetic profiles, making them promising candidates for therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is widely recognized as an excellent protecting group in peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it invaluable in constructing complex peptide sequences. In the context of this compound, the Fmoc group plays a critical role in controlling reactivity during synthesis, ensuring selective functionalization of the molecule.

The hydroxyl-containing propanoic acid moiety contributes to the compound's solubility and bioavailability. This feature is crucial for applications in drug delivery systems, where solubility often determines the effectiveness of a therapeutic agent. Recent research has explored the use of such molecules as carriers for hydrophobic drugs, demonstrating improved drug loading capacities and controlled release profiles.

In terms of biological applications, this compound has shown potential as a precursor for bioconjugates and biodegradable polymers. Its ability to undergo controlled degradation under physiological conditions makes it suitable for use in biomedical devices and tissue engineering scaffolds. Additionally, its compatibility with various coupling reactions facilitates its integration into more complex molecular architectures.

The synthesis of 3-(Cyclobutyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition or other strain-inducing reactions, followed by selective protection and functionalization using Fmoc chemistry. The final step involves hydrolysis to introduce the hydroxyl group, completing the molecule's structure.

From a materials science perspective, this compound exhibits interesting mechanical properties due to its strained cyclobutane ring and polar functional groups. These properties make it a candidate for high-performance polymers with tailored mechanical behavior. Researchers have explored its use in polymer blends and composites, demonstrating enhanced tensile strength and thermal stability compared to conventional polymers.

In conclusion, 3-(Cyclobutyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid represents a sophisticated molecule with diverse applications across multiple disciplines. Its unique structure, derived from cutting-edge synthetic methodologies, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new functionalities and applications for this compound, its role in advancing scientific innovation is likely to grow significantly.